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Compound of Interest

Compound Name: Gramisterol

Cat. No.: B15693546

Get Quote

Abstract
Gramisterol, a naturally occurring phytosterol, is gaining significant attention within the

scientific community for its diverse biological activities. As a key intermediate in the sterol

biosynthesis pathway in plants and fungi, its structural similarity to cholesterol underpins its

notable physiological effects. This technical guide provides a comprehensive overview of the

chemical structure, physicochemical properties, and biological functions of gramisterol, with a

particular focus on its promising anticancer and cholesterol-lowering activities. Detailed

experimental methodologies and signaling pathway diagrams are presented to facilitate further

research and drug development efforts centered on this compelling molecule.

Chemical Structure and Physicochemical Properties
Gramisterol, also known as 24-methylenelophenol, is a C29 sterol characterized by a

tetracyclic cyclopenta[a]phenanthrene skeleton. Key structural features include a hydroxyl

group at the C-3 position, a double bond between C-7 and C-8 in the B ring, and a methylene

group at C-24 in the side chain.

Table 1: Chemical Identifiers for Gramisterol
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Identifier Value

IUPAC Name
(3β,4α,5α)-4-Methylergosta-7,24(28)-dien-3-

ol[1]

Chemical Formula C₂₉H₄₈O[1]

CAS Number 1176-52-9[1]

SMILES

C[C@@]12[C@@]3(C([C@]4(--INVALID-LINK--

(CC3)--INVALID-LINK--C)=C)C">C@@(CC4)

[H])[H])=CC[C@]1(--INVALID-LINK----INVALID-

LINK--CC2)[H])[H][1]

InChI Key RSMKYRDCCSNYFM-AAGDOFLISA-N[1]

Table 2: Physicochemical Properties of Gramisterol

Property Value Reference

Molecular Weight 412.7 g/mol [1]

Melting Point 162-163 °C [2]

Boiling Point Not available

Solubility

Soluble in chloroform and

methanol.[3] Insoluble in water.

[1]

[1][3]

Appearance White to off-white solid [3]

Note on Solubility: While specific quantitative solubility data for gramisterol is limited, its

structural analogue, lanosterol, has been shown to be soluble in various organic solvents such

as n-propanol, ethyl acetate, and acetone, with solubility increasing with temperature.[4]

Biological Activities and Therapeutic Potential
Gramisterol exhibits a range of biological activities, with its anticancer and cholesterol-

lowering effects being the most extensively studied.
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Anticancer Activity
Gramisterol has demonstrated potent anticancer properties, particularly against acute

myelogenous leukemia (AML).[1][5][6] Studies have shown that gramisterol can induce cell

cycle arrest and apoptosis in cancer cells.[1][5][6] This is achieved through the modulation of

key signaling pathways, including the suppression of phosphorylated Signal Transducer and

Activator of Transcription 3 (pSTAT3), a protein often implicated in tumor cell growth and

proliferation.[1][5][6] Concurrently, gramisterol enhances the pSTAT1 transcription signal,

which is involved in the proliferation and function of hematopoietic cells, suggesting a role in

immune system modulation in the context of cancer.[1][5]

Cholesterol-Lowering Properties
As a phytosterol, gramisterol is structurally similar to cholesterol and is believed to contribute

to the reduction of plasma cholesterol levels. Phytosterols are known to compete with

cholesterol for absorption in the intestine, thereby inhibiting its uptake.[7][8][9] This mechanism

of action is a well-established strategy for managing hypercholesterolemia.

Other Potential Activities
Preliminary evidence suggests that gramisterol may also possess antioxidant properties and

play a role in maintaining the fluidity of cellular membranes.[1]

Key Signaling Pathways Involving Gramisterol
Anticancer Signaling Pathway
The anticancer activity of gramisterol in acute myelogenous leukemia is mediated through the

modulation of the STAT signaling pathway. Gramisterol treatment leads to a decrease in the

phosphorylation of STAT3, which in turn downregulates the expression of anti-apoptotic

proteins like Bcl-2 and cell cycle regulators such as cyclin D1 and cyclin E.[1][5] This

culminates in cell cycle arrest and the induction of apoptosis via the intrinsic pathway, involving

the upregulation of p53 and Bax, and the activation of caspase-3.[1][5]
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Anticancer signaling pathway of gramisterol.

Sterol Biosynthesis Pathway
Gramisterol is a key metabolic intermediate in the biosynthesis of other sterols in plants and

fungi. It is synthesized from cycloartenol through a series of enzymatic reactions and is a

precursor for the synthesis of various other phytosterols.
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Simplified sterol biosynthesis pathway showing gramisterol as an intermediate.

Experimental Protocols
Extraction and Purification of Gramisterol from Rice
Bran
The following protocol is a representative method for the extraction of phytosterols, including

gramisterol, from a natural source such as rice bran.
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Workflow for the extraction and purification of gramisterol.
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Methodology:

Alkali Refining: Crude rice bran oil is subjected to alkali refining to produce a soapstock rich

in phytosterols.

Solvent Extraction: The soapstock is washed with a non-polar solvent like diethyl ether (3-10

times the amount of soapstock) to extract the lipid-soluble components, including

gramisterol.

Separation: The fatty acids are separated from the phytosterol-containing rice bran oil.

Crystallization: The rice bran oil is frozen to induce the crystallization of the crude phytosterol

product.

Dissolution and Decolorization: The crude phytosterol product is dissolved in 94%-97%

ethanol and treated with activated carbon for decolorization, yielding the final phytosterol

product.

In Vitro Cytotoxicity Assessment: MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity and is commonly used to measure cytotoxicity.

Methodology:

Cell Seeding: Seed cancer cells (e.g., WEHI-3 for leukemia) in a 96-well plate at a density of

2 x 10⁵ cells/mL and incubate for 24 hours at 37°C in a 5% CO₂ incubator.[5]

Treatment: Treat the cells with varying concentrations of gramisterol (e.g., 0, 0.25, 0.5, 1, 2,

4, and 8 µM) and incubate for 24, 48, or 72 hours.[5]

MTT Addition: After the incubation period, replace the culture supernatant with 10 µL of MTT

solution (5 mg/mL in PBS) and incubate for 4 hours at 37°C.[5]

Formazan Solubilization: Remove the MTT-containing medium and add 150 µL of a

solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
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Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The

IC₅₀ value (the concentration that inhibits 50% of cell growth) can then be determined.

Conclusion and Future Directions
Gramisterol is a promising natural compound with significant therapeutic potential, particularly

in the fields of oncology and cardiovascular health. Its well-defined chemical structure and

emerging biological activities make it an attractive candidate for further investigation. Future

research should focus on elucidating the full spectrum of its molecular targets, optimizing

extraction and synthesis methods for higher yields, and conducting preclinical and clinical

studies to validate its efficacy and safety in various disease models. The development of

gramisterol-based therapeutics could offer novel strategies for the management of cancer and

hypercholesterolemia.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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